4-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

• IUPAC Name: 4-chloro-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H4ClN3O2/c8-3-1-2-9-6-4(3)5(7(12)13)10-11-6/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key: LLYZNGCCYKZHGK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(NN=C2N=C1)C(=O)O)Cl
• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol

Description

“4-chloro-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid” is a type of heterocyclic compound. It belongs to the family of pyrazolopyridines, which are formed by five congeners (the [3,4-b], [3,4-c], [4,3-c], [4,3-b], and [1,5-a]), which are the possible fusions of a pyrazole and a pyridine ring.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The synthetic methods used for their synthesis often start from both a preformed pyrazole or pyridine. For example, the first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines. The diversity of the substituents present at positions N1, C3, C4, C5, and C6 has been analyzed in various studies.

Chemical Reactions Analysis

The chemical reactions of 1H-pyrazolo[3,4-b]pyridine derivatives have been systematized according to the method to assemble the pyrazolopyridine system. Their advantages and drawbacks have been considered in the literature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Synthesis Strategies

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Molecular Docking Studies

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Future Prospects